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Compound of Interest

Compound Name: 2,3-Dimethylpentanal

Cat. No.: B105951 Get Quote

Technical Guide: 2,3-Dimethylpentanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,3-Dimethylpentanal, a chiral

aldehyde with applications in organic synthesis and as a key intermediate in the

pharmaceutical industry. This document outlines its chemical properties, spectroscopic data,

synthesis protocols, and safety information.

Chemical Identity and Properties
2,3-Dimethylpentanal is an organic compound characterized by a five-carbon chain with

methyl groups at positions 2 and 3, and an aldehyde functional group.

IUPAC Name: 2,3-dimethylpentanal[1]

CAS Number: 32749-94-3[1][2]

Synonyms: 2,3-Dimethylvaleraldehyde, 2,3-Dimethylpentaldehyde[1][2]

The presence of two chiral centers at carbons 2 and 3 means that 2,3-Dimethylpentanal can

exist as four distinct stereoisomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R).
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The following table summarizes the key physicochemical properties of 2,3-Dimethylpentanal.

Property Value Source(s)

Molecular Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1]

Density 0.8225 g/cm³ (estimate)

Boiling Point 143.73 °C (estimate)

Flash Point 58.3 °C

Vapor Pressure 8.08 mmHg at 25°C

Refractive Index 1.4108 (estimate)

XLogP3-AA 2.1

Kovats Retention Index 1258 (Standard polar column) [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,3-
Dimethylpentanal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylpentanal
https://webbook.nist.gov/cgi/cbook.cgi?ID=C32749943&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylpentanal
https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Key Information Source(s)

¹H NMR

Data available for structural

elucidation and stereochemical

analysis.

¹³C NMR
Data available for confirming

atomic connectivity.
[1]

Mass Spectrometry

Electron ionization (EI) mass

spectra are available in the

NIST database.

[2]

Infrared (IR) Spectroscopy

Gas-phase IR spectra are

available in the NIST

database.

[2]

Synthesis of 2,3-Dimethylpentanal
A common laboratory and industrial synthesis of 2,3-Dimethylpentanal involves a multi-step

process starting from 3-methyl-2-pentanone. The overall yield for this process is reported to be

in the range of 40-70%.[3]

Experimental Protocol: Synthesis via Darzens
Condensation
This protocol is based on the method described in patent CN101525279A.[3]

Step 1: Darzens Condensation to form Epoxy Carboxylate

To a 1-liter flask equipped with a mechanical stirrer, thermometer, and a solid feed hopper,

add 90g (0.9 mol) of 3-methyl-2-pentanone, 108.5g (1 mol) of methyl chloroacetate, and 100

mL of toluene.

Cool the reaction mixture to -20 °C.

Slowly add 64.8g (1.2 mol) of sodium methylate over approximately 3 hours, maintaining the

reaction temperature at around -15 °C.
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After the addition is complete, continue stirring at this temperature for 2 hours.

Allow the mixture to warm to room temperature and stir for an additional hour.

Step 2: Saponification

Prepare a solution of 72g of sodium hydroxide in 400 mL of methanol.

Add the sodium hydroxide solution dropwise to the reaction mixture.

Stir the mixture at room temperature for 4 hours to facilitate saponification.

Step 3: Acidification and Decarboxylation

Remove the methanol under reduced pressure (20 KPa).

Add 300 mL of cold water to the residue and stir for 5 minutes. Let the mixture stand for 30

minutes to allow for phase separation.

Separate the toluene layer. Acidify the aqueous layer to a pH of 1-2 using concentrated

hydrochloric acid.

Extract the aqueous layer three times with 240 mL of methyl tertiary butyl ether (MTBE).

Combine the organic extracts and add 0.9g of copper powder.

Remove the solvent by distillation.

Step 4: Purification

Purify the crude product by vacuum distillation (5 KPa), collecting the fraction at 72-75 °C to

yield 2,3-Dimethylpentanal.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2,3-Dimethylpentanal.
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Synthesis of 2,3-Dimethylpentanal

Step 1: Darzens Condensation

Step 2: Saponification

Step 3: Decarboxylation

Step 4: Purification
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Vacuum Distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,3-Dimethylpentanal.

Chemical Reactivity and Applications
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The aldehyde functional group in 2,3-Dimethylpentanal dictates its chemical reactivity.

Oxidation: It can be oxidized to form 2,3-dimethylpentanoic acid using common oxidizing

agents.

Reduction: Reduction with agents like sodium borohydride or lithium aluminum hydride yields

the corresponding alcohol, 2,3-dimethylpentanol.

Application in Drug Development
2,3-Dimethylpentanal serves as a crucial intermediate in the synthesis of various organic

molecules, including pharmaceuticals. One notable application is in the synthesis of

Mebutizide, a thiazide diuretic. The structural backbone of 2,3-Dimethylpentanal is
incorporated into the final drug molecule, highlighting its importance in accessing complex

chemical architectures for drug discovery and development.

Safety and Handling
2,3-Dimethylpentanal is classified as a flammable liquid and vapor. It may also cause an

allergic skin reaction.

GHS Hazard Information
H226: Flammable liquid and vapor.

H317: May cause an allergic skin reaction.

Standard laboratory safety precautions should be followed when handling this compound. This

includes working in a well-ventilated fume hood, wearing appropriate personal protective

equipment (PPE) such as gloves and safety glasses, and avoiding sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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